Cas no 1261787-89-6 (5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261787-89-6
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4923918
• Update Time: 2025-06-27

5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8F4N2/c15-12-8-20-13(7-10(12)5-6-19)9-1-3-11(4-2-9)14(16,17)18/h1-4,7-8H,5H2
• InChI Key： ZVYWADDEVDZAAH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1CC#N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, also known by its CAS number 1261787-89-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at position 5, a trifluoromethyl group attached to a phenyl ring at position 2, and an acetonitrile group at position 4. These structural features make it a valuable molecule for various applications.

The synthesis of 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and nucleophilic substitution. The use of palladium catalysts in these reactions has significantly improved the yield and purity of the final product, making it more accessible for research and development purposes.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of electron-withdrawing groups like the trifluoromethyl and acetonitrile groups enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent studies have demonstrated that 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile exhibits potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The pyridine ring's inherent aromaticity and the electron-withdrawing substituents contribute to its stability and reactivity in electronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where it shows promise due to its ability to facilitate charge transport and emit light efficiently.

The environmental impact of 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile has also been a topic of interest. Studies have shown that the compound degrades relatively quickly under certain environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 5-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is a versatile compound with a wide range of potential applications. Its unique structure, coupled with advancements in synthetic techniques and biological studies, positions it as an important molecule in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly significant role in various scientific disciplines.